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Compound of Interest

Compound Name: Isoquinine

Cat. No.: B1140850 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of isoquinoline, ensuring the protection of personnel and the

integrity of research.

Emergency Contact Information:

In case of any emergency, immediately contact your institution's Environmental Health and

Safety (EHS) department.

For immediate medical advice in case of exposure, contact Poison Control.

Hazard Identification and Personal Protective
Equipment (PPE)
Isoquinoline is a hazardous substance that can be fatal if absorbed through the skin and is

harmful if swallowed.[1] It causes irritation to the eyes, skin, and respiratory tract.[1] Therefore,

strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.[2][3]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Skin Protection

Appropriate chemical-resistant

gloves.[1] A complete suit

protecting against chemicals.

[2][3]

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[2][3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

For higher-risk scenarios, a

full-face supplied-air respirator

is recommended.[2][3]

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.

Operational Plan for Safe Handling
A systematic approach to handling isoquinoline is crucial to minimize risk. The following

workflow outlines the key steps from preparation to disposal.
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Ensure eyewash station and
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Avoid contact with skin, eyes,
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Weigh and transfer carefully
to minimize dust/aerosol generation

Keep container tightly closed
when not in use

Decontaminate work surfaces

Wash hands thoroughly
after handling

Remove and properly store/
dispose of PPE

Collect isoquinoline waste in a
_labeled_, sealed container

Dispose of as hazardous waste
in accordance with federal, state,

and local regulations

Click to download full resolution via product page

Figure 1. A stepwise workflow for the safe handling of isoquinoline.
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Emergency Procedures
In the event of an exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[2]

Storage and Disposal Plan
Proper storage and disposal are essential to prevent accidental exposure and environmental

contamination.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and strong acids.[1][4]

Keep containers tightly closed to prevent exposure to moisture, as isoquinoline is

hygroscopic.[1]

Store in a locked cabinet or other secure area.[2][5]

Disposal:

Dispose of isoquinoline and any contaminated materials as hazardous waste.[2]

Follow all federal, state, and local regulations for hazardous waste disposal.[1]

Do not allow the chemical to enter drains or the environment.[2][3]
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Quantitative Safety Data
The following table summarizes key quantitative safety data for isoquinoline.

Data Point Value Species

Oral LD50 360 mg/kg Rat[5]

Dermal LD50 590 mg/kg Rabbit[5]

Melting Point 26 - 28 °C

Boiling Point 242 - 243 °C

Flash Point 107 °C [5]

Density 1.099 g/cm³ at 20 °C [5]

Vapor Pressure 0.05 hPa at 20 °C [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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